Cas no 87190-81-6 (3'-Amino-2',3'-dideoxy-5-methylcytidine)

3'-Amino-2',3'-dideoxy-5-methylcytidine structure
87190-81-6 structure
Product Name:3'-Amino-2',3'-dideoxy-5-methylcytidine
CAS No:87190-81-6
MF:C10H16N4O3
MW:240.259041786194
CID:992331
PubChem ID:54464796
Update Time:2025-04-20

3'-Amino-2',3'-dideoxy-5-methylcytidine Chemical and Physical Properties

Names and Identifiers

    • 3'-Amino-2',3'-dideoxy-5-methylcytidine
    • 4-amino-1-[(2R,4S,5S)-4-amino-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
    • 3'-Amino-2',3'-didesoxy-5-methyl-cytidin
    • 87190-81-6
    • DTXSID20711525
    • SCHEMBL442302
    • DB-294076
    • Inchi: 1S/C10H16N4O3/c1-5-3-14(10(16)13-9(5)12)8-2-6(11)7(4-15)17-8/h3,6-8,15H,2,4,11H2,1H3,(H2,12,13,16)/t6-,7+,8+/m0/s1
    • InChI Key: XEBUITLLHBSNAH-XLPZGREQSA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)N)N1C(N=C(C(C)=C1)N)=O

Computed Properties

  • Exact Mass: 240.12200
  • Monoisotopic Mass: 240.12224039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • PSA: 116.39000
  • LogP: 0.02250
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